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Compound of Interest

Compound Name: Monononadecanoin

Cat. No.: B13444868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of monononadecanoin, a monoacylglycerol

containing the 19-carbon odd-chain fatty acid, nonadecanoic acid. It aims to contextualize its

potential within the broader landscape of odd-chain fatty acid glycerides, molecules that are

garnering increasing interest for their unique metabolic pathways and potential therapeutic

applications. While direct comparative research on monononadecanoin is still emerging, this

document synthesizes existing data on related compounds to offer a predictive comparison and

highlights areas for future investigation.

Physicochemical Properties and Synthesis
Monononadecanoin (MG 19:0) is a monoglyceride characterized by a glycerol backbone

esterified to one molecule of nonadecanoic acid.[1][2][3][4] Like other long-chain

monoacylglycerols, it is a non-ionic surfactant with both hydrophobic and hydrophilic properties,

making it a candidate for applications in emulsification and drug delivery.[5]

Table 1: Physicochemical Properties of Selected Odd-Chain Monoacylglycerols

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13444868?utm_src=pdf-interest
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://en.wikipedia.org/wiki/Beta_oxidation
https://pubmed.ncbi.nlm.nih.gov/29642500/
https://www.sigmaaldrich.com/HU/hu/product/sial/02193?context=
https://www.sigmaaldrich.com/HK/zh/product/sial/02193?context=
https://www.researchgate.net/publication/287533724_Reaction_path_synthesis_of_monoacylglycerol_from_fat_and_oils
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Monononadecanoi
n (C19:0)

Monopentadecanoi
n (C15:0)

Monoheptadecanoi
n (C17:0)

Molecular Formula C22H44O4[1][2][3][4] C18H36O4 C20H40O4

Molecular Weight
372.58 g/mol [1][2][3]

[4]
316.48 g/mol 344.53 g/mol

Physical State
Solid at room

temperature

Solid at room

temperature

Solid at room

temperature

Solubility

Soluble in organic

solvents, poorly

soluble in water

Soluble in organic

solvents, poorly

soluble in water

Soluble in organic

solvents, poorly

soluble in water

Experimental Protocol: Synthesis of Long-Chain
Monoacylglycerols
The synthesis of high-purity monoacylglycerols can be achieved through several methods, with

enzymatic processes being favored for their specificity and milder reaction conditions. A

common approach is the esterification of a fatty acid with glycerol catalyzed by a lipase.

Objective: To synthesize monononadecanoin by enzymatic esterification of nonadecanoic

acid and glycerol.

Materials:

Nonadecanoic acid

Glycerol (in excess)

Immobilized lipase (e.g., Novozym 435)[6]

Organic solvent (e.g., tert-butanol)

Molecular sieves (for water removal)

Silica gel for column chromatography
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Hexane and ethyl acetate (for chromatography)

Procedure:

Dissolve nonadecanoic acid in tert-butanol in a reaction vessel.

Add a molar excess of glycerol to the solution.

Add immobilized lipase (typically 5-10% by weight of the fatty acid) and molecular sieves to

the reaction mixture.[6]

Incubate the reaction at a controlled temperature (e.g., 60°C) with constant stirring for 24-48

hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the mixture to remove the immobilized enzyme and molecular sieves.

Evaporate the solvent under reduced pressure.

Purify the resulting mixture of mono-, di-, and triglycerides using silica gel column

chromatography. Elute with a gradient of hexane and ethyl acetate to separate the

monononadecanoin.

Analyze the purity of the final product using Gas Chromatography-Mass Spectrometry (GC-

MS).

Comparative Biological Performance
Direct experimental data comparing the biological performance of monononadecanoin with

other odd-chain fatty acid glycerides is limited. However, trends observed in studies of other

monoacylglycerols can provide a framework for anticipated activities.

Antimicrobial Activity
Monoacylglycerols, particularly those with medium-chain fatty acids, are known for their

antibacterial and antiviral properties.[2][7][8][9] The antimicrobial efficacy is influenced by the

chain length of the fatty acid. For instance, monolaurin (C12:0) has demonstrated potent
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activity against various Gram-positive bacteria.[7] While the antimicrobial activity of longer-

chain saturated monoacylglycerols tends to be lower, odd-chain monoacylglycerols have

shown promise. For example, the monoglyceride of undecenoic acid (an 11-carbon

unsaturated fatty acid) has been shown to inhibit Gram-positive bacteria.[8]

Table 2: Postulated Antimicrobial Activity Profile

Compound
Target
Microorganism

Expected Efficacy
Supporting
Rationale

Monononadecanoin

(C19:0)

Gram-positive

bacteria
Moderate

Longer chain length

may reduce activity

compared to medium-

chain glycerides.

Monopentadecanoin

(C15:0)

Gram-positive

bacteria
Moderate to High

May exhibit greater

activity than C19:0

due to shorter chain

length.

Monoheptadecanoin

(C17:0)

Gram-positive

bacteria
Moderate

Intermediate chain

length between C15:0

and C19:0.

Note: This table is based on general trends and requires experimental validation for specific

odd-chain monoacylglycerols.

Anti-inflammatory and Metabolic Effects
Odd-chain fatty acids, such as pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0),

have been associated with positive cardiometabolic health outcomes, including reduced risk of

type 2 diabetes and cardiovascular disease.[10][11][12] These effects are linked to their ability

to attenuate inflammation and fibrosis.[12] It is plausible that monoacylglycerol forms of these

fatty acids could offer enhanced bioavailability, thereby potentially amplifying these beneficial

effects.
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The primary metabolic fate of odd-chain fatty acids is their catabolism via β-oxidation. Unlike

even-chain fatty acids which yield only acetyl-CoA, the final round of β-oxidation of an odd-

chain fatty acid produces one molecule of acetyl-CoA and one molecule of propionyl-CoA.[1]

Propionyl-CoA is then converted to succinyl-CoA, which can enter the Krebs cycle (citric acid

cycle), contributing to cellular energy production.

Monononadecanoin (C19:0) Lipase Nonadecanoic Acid (C19:0) β-Oxidation

Propionyl-CoA

Acetyl-CoA

Succinyl-CoA

 Carboxylation &
 Isomerization 

Krebs Cycle Energy (ATP)

Synthesis & Purification
of OCF-MAGs

In Vitro Characterization

Drug Delivery Formulation

Antimicrobial Assays Anti-inflammatory Assays Bioavailability Studies

In Vivo Efficacy Models

Preclinical Development

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Beta_oxidation
https://www.benchchem.com/product/b13444868?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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